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An In-Depth Technical Guide to Metomidate Hydrochloride (CAS No. 35944-74-2)

Introduction: Beyond a Simple Sedative
Metomidate hydrochloride, an imidazole-based non-barbiturate hypnotic, represents a

fascinating case study in targeted pharmacology.[1][2][3] Initially explored for its sedative

properties, its true value for the modern researcher lies in its potent and highly selective

inhibition of adrenal steroidogenesis.[4][5] This guide moves beyond surface-level descriptions

to provide drug development professionals and researchers with a deep, mechanistic

understanding of Metomidate, its applications, and the technical considerations for its use. We

will explore the causality behind its biological activity, from the interaction of its imidazole ring

with cytochrome P450 enzymes to its practical applications in diagnostic imaging and

veterinary science.[4][6]

Unlike its structural analogue, etomidate, which is primarily used as a general anesthetic due to

its strong GABAergic effects, metomidate's hypnotic properties are significantly attenuated.[5]

This distinction is not a limitation but rather its greatest asset, enabling its use as a precision

tool for modulating and imaging the adrenal cortex with minimal systemic anesthetic

complications.[5]
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A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in research and development. Metomidate hydrochloride is a racemic

mixture, available as a white to off-white solid.[1][7]

Chemical and Physical Data
The key physicochemical properties of Metomidate hydrochloride are summarized below,

providing a quick reference for formulation, storage, and handling.

Property Value Source(s)

CAS Number 35944-74-2 [1][5][8][9]

Free Base CAS No. 5377-20-8 [5][10]

Molecular Formula C₁₃H₁₄N₂O₂ • HCl [5][7][9]

Molecular Weight 266.72 g/mol [5][7][8]

IUPAC Name

methyl 1-(1-phenylethyl)-1H-

imidazole-5-carboxylate

hydrochloride

[5]

Synonyms
Hypnodil, Aquacalm, R 7315,

Etomidate Impurity B
[5][9][10]

Melting Point 173-174 °C [1][8][11]

Appearance White to Off-White Solid [1]

Solubility

Soluble in PBS (pH 7.2) and

DMSO; Sparingly soluble in

Ethanol

[5][9]

Storage

Short term (weeks): 0 - 4 °C;

Long term (years): -20 °C.

Store in a dry, dark place.

[5][9]

Pharmacological Profile
Metomidate's pharmacological activity is dominated by its endocrine effects. Its sedative

properties, while present, are secondary to its primary mechanism of action.
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Parameter Target(s) Value Effect Source(s)

Primary Target
11β-hydroxylase

(CYP11B1)
Kᵢ ≈ 1–3 nM

Potent inhibition

of cortisol

synthesis

[4][5]

Secondary

Target

Aldosterone

synthase

(CYP11B2)

Potent Inhibitor

Inhibition of

aldosterone

synthesis

[4][5]

Functional Assay
Human Adrenal

Cells
IC₅₀ ≈ 2–10 nM

Inhibition of

cortisol

production

[5]

CNS Target
GABA-A

Receptor

Attenuated

modulation

Mild

sedation/hypnosi

s

[5][12]

Part 2: Core Mechanism of Action: Targeted Adrenal
Suppression
The defining characteristic of metomidate is its potent and reversible inhibition of adrenal

steroidogenesis.[4] This action is highly specific, targeting the final steps in the synthesis of

crucial corticosteroids.

Inhibition of Cytochrome P450 11B Enzymes
The mechanism is centered on two key mitochondrial enzymes:

11β-hydroxylase (CYP11B1): This enzyme is responsible for the final conversion of 11-

deoxycortisol to cortisol. Metomidate effectively blocks this step, leading to a rapid and dose-

dependent decrease in cortisol production.[4]

Aldosterone Synthase (CYP11B2): A closely related enzyme, CYP11B2 is also inhibited by

metomidate, suppressing the production of aldosterone.[4][5]

The causality of this inhibition is attributed to the imidazole ring within the metomidate structure.

[4] This nitrogen-containing ring interacts with the heme iron atom at the active site of the
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cytochrome P450 enzymes, reversibly preventing them from carrying out their hydroxylation

function. This targeted interaction explains the high potency and selectivity of the drug.[4]

Adrenal Steroidogenesis Pathway

Inhibitory Action

Cholesterol Pregnenolone Progesterone 11-Deoxycortisol Cortisol
(Glucocorticoid)

CYP11B1
(11β-hydroxylase)

Metomidate
Hydrochloride

   Inhibits

Click to download full resolution via product page

Mechanism of Metomidate's inhibition of cortisol synthesis.

Comparison with Etomidate
While structurally similar, the pharmacological divergence between metomidate and etomidate

is critical. Etomidate is a potent positive allosteric modulator of GABA-A receptors, which

underlies its powerful anesthetic effects.[12] Metomidate shares this property but to a much

lesser extent.[5] This reduced GABAergic activity makes it unsuitable as a sole general

anesthetic but ideal for applications where adrenal suppression is desired without deep

sedation.[5]
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Comparative logic of Metomidate and Etomidate.

Part 3: Key Applications in Research and
Diagnostics
Metomidate's unique profile has established its importance in two primary fields: veterinary

medicine and diagnostic molecular imaging.

Veterinary Medicine: An Anesthetic for Aquatic Species
In aquaculture and for ornamental fish, handling and transport are significant stressors that can

lead to increased mortality.[13] Metomidate is used as an immersion anesthetic to mitigate this

stress response.[1][13]

Mechanism: By preventing the stress-induced spike in cortisol, Metomidate improves

survival rates and the overall condition of the fish upon arrival.[4][13]
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Application: It is added to shipping water at low concentrations (e.g., 0.2-1.0 mg/L).[13]

Causality: The choice of Metomidate over other anesthetics is due to its targeted anti-stress

effect. While it provides sedation, its primary benefit in this context is the direct biochemical

suppression of cortisol, which is the key mediator of the negative physiological effects of

stress in fish.[4] It is important to note that efficacy can be species-specific.[4][13]

Diagnostic Imaging: A PET Tracer for Adrenocortical
Tumors
The high affinity and specificity of Metomidate for CYP11B1 and CYP11B2 make it an ideal

targeting agent for molecular imaging.[4][5]

Radiolabeling: When labeled with a positron-emitting isotope, such as Carbon-11 (¹¹C), it

becomes the radiotracer [¹¹C]metomidate.[4][5]

Application: [¹¹C]metomidate Positron Emission Tomography (PET) is used to non-invasively

identify and characterize tumors of adrenocortical origin.[4][14] Because these tumor cells

often overexpress CYP11B enzymes, the tracer accumulates at these sites, allowing for

precise localization.

Clinical Significance: This technique is valuable for differentiating benign from malignant

adrenal lesions and for guiding treatment decisions in conditions like Cushing's syndrome

and primary aldosteronism.[5]

Part 4: Synthesis and Analysis
For drug development professionals, understanding the synthesis and analytical control of a

compound is paramount.

General Synthesis Route
While specific proprietary synthesis protocols may vary, the synthesis of imidazole carboxylates

like Metomidate generally follows established organic chemistry principles. The structure can

be conceptually deconstructed into the imidazole core, the methyl ester, and the chiral

phenylethyl group. Synthesis often involves building the substituted imidazole ring first,
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followed by N-alkylation with the appropriate phenylethyl derivative.[15][16] The hydrochloride

salt is then typically formed by treating the free base with hydrochloric acid.[17]

Analytical Methodologies: Ensuring Purity and Identity
Analytical validation is crucial for research and quality control. Metomidate hydrochloride and

its related substances can be reliably analyzed using modern chromatographic techniques.[10]

[18][19]

Workflow: Purity Analysis by Reverse-Phase HPLC (RP-HPLC)

This protocol describes a standard method for determining the purity of a Metomidate
hydrochloride sample. The choice of a C18 column is based on the compound's moderate

hydrophobicity, while UV detection is suitable due to the presence of a chromophore (the

phenyl and imidazole rings).
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1. Sample Preparation

2. HPLC Analysis

3. Data Processing

Weigh Metomidate HCl standard/sample
Dissolve in mobile phase (diluent)
Filter through 0.45 µm syringe filter

Inject sample onto HPLC system

Isocratic elution through C18 column

Detect eluate by UV absorption (e.g., 215-235 nm)

Integrate peak areas in chromatogram

Calculate purity (% Area)

Click to download full resolution via product page

General workflow for HPLC purity analysis of Metomidate HCl.

Step-by-Step Protocol:

Preparation of Mobile Phase: Prepare a suitable mobile phase, for example, a mixture of a

phosphate buffer (pH adjusted to ~7.8-8.2) and acetonitrile.[19] The exact ratio (e.g., 70:30
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buffer:acetonitrile) should be optimized for best peak shape and resolution.[20] Filter and

degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh about 10 mg of Metomidate
Hydrochloride USP Reference Standard into a 100 mL volumetric flask. Dissolve in and

dilute to volume with the mobile phase to obtain a solution of approximately 0.1 mg/mL.

Sample Solution Preparation: Prepare the sample solution in the same manner as the

Standard Solution.

Chromatographic Conditions: Set up the HPLC system with the following parameters. These

are typical starting points and must be validated for a specific system.

Parameter Recommended Setting Rationale

Column C18, 100 x 4.6 mm, 3.0 µm
Good retention for moderately

polar compounds.

Mobile Phase
Acetonitrile:Phosphate Buffer

(e.g., 30:70 v/v)

Provides adequate separation

from polar and non-polar

impurities.

Flow Rate 1.0 - 1.5 mL/min
Balances run time with

separation efficiency.[20]

Column Temp. 30 - 40 °C
Ensures reproducible retention

times.[19][20]

Detection UV at 215 nm or 235 nm

Wavelengths of good

absorbance for the aromatic

system.[19][20]

Injection Vol. 10 µL
Standard volume for analytical

HPLC.

Analysis: Inject the standard and sample solutions into the chromatograph. Identify the

Metomidate peak based on the retention time of the reference standard.
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Calculation: Calculate the purity by determining the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

For detecting trace amounts in biological matrices like hair, more sensitive techniques such as

Ultra-Performance Liquid Chromatography with tandem mass spectrometry (UPLC-MS/MS) are

required.[18][21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://patents.google.com/patent/CN104569264A/en
https://patents.google.com/patent/CN104569264A/en
https://ijrpr.com/uploads/V5ISSUE1/IJRPR21619.pdf
https://www.springermedicine.com/etomidate/multiple-sclerosis/chiral-analysis-of-etomidate-and-metomidate-enantiomers-in-hair-/51474102
https://www.springermedicine.com/etomidate/multiple-sclerosis/chiral-analysis-of-etomidate-and-metomidate-enantiomers-in-hair-/51474102
https://www.springermedicine.com/etomidate/multiple-sclerosis/chiral-analysis-of-etomidate-and-metomidate-enantiomers-in-hair-/51474102
https://www.benchchem.com/product/b3424715#metomidate-hydrochloride-cas-number-35944-74-2-technical-data
https://www.benchchem.com/product/b3424715#metomidate-hydrochloride-cas-number-35944-74-2-technical-data
https://www.benchchem.com/product/b3424715#metomidate-hydrochloride-cas-number-35944-74-2-technical-data
https://www.benchchem.com/product/b3424715#metomidate-hydrochloride-cas-number-35944-74-2-technical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3424715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

